Cas no 1801991-12-7 (Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate)

Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate is a chiral intermediate used in organic synthesis, particularly in the development of pharmaceuticals and bioactive compounds. Its key structural features include a tert-butyloxycarbonyl (Boc)-protected pyrrolidine ring and an iodinated aromatic moiety with a methylcarbamoyl substituent, offering versatility in further functionalization. The (R)-configuration at the pyrrolidine center ensures stereochemical precision, which is critical for applications in asymmetric synthesis. The Boc group enhances stability and facilitates deprotection under mild conditions, while the iodine atom provides a handle for cross-coupling reactions. This compound is valued for its synthetic utility in constructing complex molecules with high selectivity.

Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate structure

1801991-12-7 structure

Product Name:Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate

CAS No:1801991-12-7

MF:C₁₇H₂₃IN₂O₄

MW:446.279997110367

CID:6780928

PubChem ID:164886479

Update Time:2025-11-05

Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL (3R)-3-[5-IODO-2-(METHYLCARBAMOYL)PHENOXY]PYRROLIDINE-1-CARBOXYLATE
- 1801991-12-7
- E87657
- Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate
- Inchi： 1S/C17H23IN2O4/c1-17(2,3)24-16(22)20-8-7-12(10-20)23-14-9-11(18)5-6-13(14)15(21)19-4/h5-6,9,12H,7-8,10H2,1-4H3,(H,19,21)/t12-/m1/s1
- InChI Key： NEKJJIDEQGKEOK-GFCCVEGCSA-N
- SMILES： IC1C=CC(C(NC)=O)=C(C=1)O[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 446.07025g/mol
Monoisotopic Mass: 446.07025g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 67.9Å²

Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB590661-100mg	t-Butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate; .	1801991-12-7	100mg	€295.90	2024-07-24
abcr	AB590661-250mg	t-Butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate; .	1801991-12-7	250mg	€489.40	2024-07-24
abcr	AB590661-1g	t-Butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate; .	1801991-12-7	1g	€931.40	2024-07-24

Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate Related Literature

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Additional information on Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate

Comprehensive Analysis of Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate (CAS No. 1801991-12-7)

Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate (CAS No. 1801991-12-7) is a specialized organic compound with significant applications in pharmaceutical research and medicinal chemistry. This compound features a unique pyrrolidine backbone coupled with an iodo-substituted aromatic ring, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups, including the tert-butyl ester and methylcarbamoyl moieties, contribute to its versatility in drug discovery and chemical biology.

In recent years, the demand for high-purity intermediates like Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate has surged, driven by advancements in targeted therapy and small-molecule drug development. Researchers are particularly interested in its potential role as a building block for kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurological disorder research. The compound's chiral center at the 3R position also makes it relevant for stereoselective synthesis, a critical aspect of modern pharmaceutical manufacturing.

The synthesis of Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection, iodination, and amide coupling. These processes require stringent quality control to ensure the compound meets the standards for research-grade chemicals. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's stability under various conditions is another area of interest, as it impacts its storage and handling in laboratory settings.

From a commercial perspective, Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability often depend on factors like batch size, purity grade, and regulatory compliance. Given its niche applications, the compound is frequently discussed in scientific forums and patent literature, particularly in the context of intellectual property related to drug candidates.

In conclusion, Tert-butyl (3R)-3-[5-iodo-2-(methylcarbamoyl)phenoxy]pyrrolidine-1-carboxylate (CAS No. 1801991-12-7) represents a critical tool for innovative drug design. Its unique chemical properties and relevance to cutting-edge research underscore its importance in the evolving landscape of medicinal chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in academic and industrial research for years to come.